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Compound of Interest

Compound Name: Levoglucosan-13C6

Cat. No.: B583477

Levoglucosan-13C6: A Technical Guide for
Researchers

For researchers, scientists, and drug development professionals, this guide provides an in-
depth overview of the commercial availability, suppliers, and technical applications of
Levoglucosan-13C6. This isotopically labeled anhydrosugar serves as a critical internal
standard and tracer in various analytical studies, particularly in environmental and biomass
combustion research.

Commercial Availability and Suppliers

Levoglucosan-13C6 is commercially available from several specialized chemical suppliers.
The compound, fully labeled with Carbon-13 isotopes (U-13C6), is typically offered with a high
degree of chemical and isotopic purity. Below is a summary of offerings from prominent
suppliers.
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) Product ] Chemical Isotopic o
Supplier Formulation . . Unit Size
Number Purity Enrichment

Cambridge
Isotope CLM-4748- ] »

] Neat Solid 98% 98% (U-13Cs) Not Specified
Laboratories, PK
Inc. (CIL)
Cambridge
Isotope CLM-4748- )

) Neat Solid 98% 98% (U-13Ce) 0.1g
Laboratories, 0.1
Inc. (CIL)
Cambridge
Isotope CLM-4748- 100 pg/mL in

_ 98% 98% (U-13Ce) 1.2mL
Laboratories, 1.2 DMSO
Inc. (CIL)
MedchemExp ) »

HY-139391S Solid 98.05% Not Specified 1 mg, 5 mg
ress
Eurisotop (a
i CLM-4748- ,
subsidiary of 01 Neat Solid 98% 98% (U-13Ce) 0.1g
CIL) '
Eurisotop (a
o CLM-4748- _

subsidiary of PK Neat Solid 98% 98% (U-13Ce) 1lg

CIL)

Synthesis and Purification

While commercially available, gram-scale synthesis of 13C-labeled levoglucosan from 13C
glucose has been reported. A one-step protocol utilizes 2-chloro-1,3-dimethylimidazolinium
chloride to selectively activate the anomeric carbon, facilitating its conversion to the
anhydroglucose.[1] Large-scale purification is effectively achieved through chromatography on
silica gel.[1]

Applications in Research
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Levoglucosan-13C6 is primarily utilized as an internal standard for the quantification of
levoglucosan in environmental samples by isotope dilution mass spectrometry. Levoglucosan is
a well-established molecular marker for biomass burning.[2] The use of a stable isotope-
labeled internal standard like Levoglucosan-13C6 allows for accurate quantification by
correcting for matrix effects and variations in instrument response.[3] It is also employed as a
tracer to study the chemical pathways and degradation of biomass burning products in the
atmosphere.[3][4]

Experimental Protocols

A key application of Levoglucosan-13C6 is in gas chromatography/mass spectrometry
(GC/MS) analysis. Due to the high polarity of levoglucosan, derivatization is necessary prior to
GC analysis. A widely used method involves a two-step derivatization with methylboronic acid
(MBA) and N-Methyl-N-(trimethylsilyDtrifluoroacetamide (MSTFA).

Detailed Derivatization Protocol for GC/MS Analysis[5]
[6][7]

This protocol is optimized for the analysis of levoglucosan using a stable isotope-labeled
internal standard.

Materials:

Levoglucosan-13C6 (as internal standard)

e Sample containing levoglucosan

o Methylboronic acid (MBA)

e N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

e Pyridine

e Anhydrous solvents (e.g., hexane, dichloromethane)

e GCvials

Procedure:
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o Sample Preparation: Accurately weigh a known amount of the sample into a GC vial.

 Internal Standard Spiking: Add a known amount of Levoglucosan-13C6 solution to the
sample.

e Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.
 First Derivatization (Methylboronic Acid):
o Add a solution of methylboronic acid in pyridine to the dried sample.

o Heat the vial at 70°C for 60 minutes. This reaction forms a cyclic boronate ester with the
cis-diols of levoglucosan.

e Second Derivatization (MSTFA):
o After cooling, add MSTFA to the reaction mixture.
o Heat the vial at 70°C for 120 minutes. MSTFA derivatizes the remaining hydroxyl group.

e Analysis: The resulting solution containing the derivatized levoglucosan and Levoglucosan-
13C6 can be directly injected into the GC/MS system.

Optimized Reaction Conditions:
o Reaction Temperature: 70°C for both derivatization steps.[5][6][7]
e Reaction Time: 60 minutes for MBA and 120 minutes for MSTFA.[5][6][7]

e Molar Ratio: The recommended molar ratio of levoglucosan to MBA to MSTFA is
approximately 1:1:100 to 1:1:120.[5][6][7]

e Solvent Ratio: The optimal volume ratio of MSTFA to pyridine is between 1:3 and 1:4.[5][6][7]

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the analysis of levoglucosan in a
sample using Levoglucosan-13C6 as an internal standard with GC/MS.
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Sample Preparation Derivatization Analysis

Spike with Evaporate to Add MBA in Pyridine Add MSTFA
Environmental Sample Levoglucosan-13C6 Dryness T Heat at 70°C for 60 min Heat at 70°C for 120 min T

GC/MS Analysis

Click to download full resolution via product page

GC/MS analysis workflow for levoglucosan.

Logical Relationship in Isotope Dilution

The core principle of using Levoglucosan-13C6 for quantification is isotope dilution. The
diagram below illustrates the logical relationship.

Unknown Amount of Known Amount of
Levoglucosan (Analyte) Levoglucosan-13C6 (Standard)

Mix Analyte and Standard

Measure Isotope Ratio
(e.g., m/z of Analyte / m/z of Standard)
by Mass Spectrometry

Calculate Unknown Amount of Analyte

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b583477?utm_src=pdf-body-img
https://www.benchchem.com/product/b583477?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Principle of isotope dilution mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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